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Introduction

The intradermal capsaicin model is a well-established human experimental pain model that
reliably induces key features of neuropathic pain, including spontaneous burning pain,
neurogenic inflammation (flare), and cutaneous hypersensitivity (allodynia and hyperalgesia).
This model is a valuable tool in early-phase clinical drug development for evaluating the
analgesic efficacy of novel compounds. This document provides detailed application notes and
protocols for utilizing the intradermal capsaicin model in the investigation of IP2015
(pudafensine), a novel monoamine reuptake inhibitor with therapeutic potential in neuropathic
pain.

IP2015 is a dual dopamine and serotonin reuptake inhibitor. Its mechanism of action in pain
modulation is believed to involve the enhancement of descending inhibitory pain pathways. The
intradermal capsaicin model provides a robust platform to assess the pharmacodynamic effects
of IP2015 on capsaicin-induced pain and hypersensitivity, offering insights into its potential
clinical utility.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathway activated by intradermal capsaicin
and the general experimental workflow for evaluating the effects of IP2015.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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